Cas no 1803676-19-8 (2-Fluoro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-Fluoro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1803676-19-8
• MF: C₉H₄F₇NO₃
• MW: 307.121787071228
• CID: 4829174
• Update Time: 2025-05-21

2-Fluoro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H4F7NO3/c10-7-3(1-5(18)19)6(8(11,12)13)4(2-17-7)20-9(14,15)16/h2H,1H2,(H,18,19)
• InChI Key： DVPUQCPEQIMCMF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CC(=O)O)F)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 2.8
• Topological Polar Surface Area: 59.4

Additional information on 2-Fluoro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid

2-Fluoro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic Acid: A Comprehensive Overview

2-Fluoro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid, also known by its CAS number 1803676-19-8, is a highly specialized organic compound with significant applications in the field of pharmaceuticals and agrochemicals. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities. The structure of this molecule is characterized by a pyridine ring substituted with fluorine, trifluoromethoxy, and trifluoromethyl groups, along with an acetic acid moiety at the 3-position. These substituents contribute to its unique physicochemical properties and biological functions.

The synthesis of 2-Fluoro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of catalytic systems to enhance the reaction efficiency and reduce environmental impact.

One of the most notable applications of this compound is in the development of novel drug candidates. The presence of fluorine atoms in its structure significantly enhances its pharmacokinetic properties, such as bioavailability and metabolic stability. Studies have shown that this compound exhibits potent inhibitory activity against various enzymes and receptors associated with diseases like cancer, inflammation, and neurodegenerative disorders. For instance, recent research has demonstrated its ability to inhibit the activity of kinases involved in cell proliferation and survival pathways.

In addition to its pharmacological applications, 2-Fluoro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid has also been investigated for its potential use in agrochemicals. Its ability to interact with plant hormones and regulate growth processes makes it a promising candidate for developing plant growth regulators. Field trials have shown that this compound can enhance crop yield and resistance to environmental stressors without adverse effects on soil health.

The structural uniqueness of this compound also makes it an attractive target for material science applications. Its electron-withdrawing groups impart high thermal stability and electrical conductivity, making it suitable for use in advanced materials such as organic semiconductors and electronic devices. Recent studies have explored its potential as a component in organic light-emitting diodes (OLEDs) due to its excellent charge transport properties.

From a regulatory standpoint, the safety profile of 2-Fluoro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid has been thoroughly evaluated to ensure compliance with international standards. Toxicological studies indicate that it has low toxicity when used at recommended levels, which aligns with its intended applications in pharmaceuticals and agrochemicals.

In conclusion, 2-Fluoro-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid, CAS number 1803676-19-8, represents a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure, combined with advancements in synthetic methods and biological research, positions it as a valuable asset in modern scientific innovation.